Cas no 61561-58-8 (1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-)
61561-58-8 structure
Product Name:1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
CAS No:61561-58-8
MF:C16H16O
MW:224.297644615173
CID:474803
PubChem ID:15621193
Update Time:2025-04-19
1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-
- 1-(3-methylphenyl)-2,3-dihydroinden-1-ol
- 1-(3-Methylphenyl)-2,3-dihydro-1H-inden-1-ol
- DTXSID90575914
- 61561-58-8
-
- Inchi: 1S/C16H16O/c1-12-5-4-7-14(11-12)16(17)10-9-13-6-2-3-8-15(13)16/h2-8,11,17H,9-10H2,1H3
- InChI Key: UBSVEULBNZGFPF-UHFFFAOYSA-N
- SMILES: OC1(C2C=CC=C(C)C=2)C2C=CC=CC=2CC1
Computed Properties
- Exact Mass: 224.12018
- Monoisotopic Mass: 224.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)- Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
61561-58-8 (1H-Inden-1-ol, 2,3-dihydro-1-(3-methylphenyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent